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CAS No.: 7789-65-3

Cat. No.: B1594642

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview and detailed protocols for conducting

stereoselective reactions using selenium tetrabromide (SeBr₄) and related electrophilic

selenium bromide species. The methodologies detailed below are critical for the

stereocontrolled introduction of selenium functionalities into organic molecules, a key step in

the synthesis of complex natural products and pharmaceutical agents.

Application Note 1: Stereospecific anti-Addition of
Selenium Dibromide to Cycloalkenes
Introduction:

Selenium tetrabromide (SeBr₄) in solution can act as a source for selenium dibromide

(SeBr₂), a potent electrophile that reacts with alkenes. The addition of SeBr₂ to cyclic alkenes

proceeds with high stereoselectivity, yielding exclusively the anti-addition product. This reaction
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is initiated by the electrophilic attack of SeBr₂ on the double bond to form a cyclic seleniranium

ion intermediate. Subsequent attack by a bromide ion occurs from the face opposite to the

selenium bridge, resulting in a trans-dihalogenated product. This stereospecificity is crucial for

controlling the relative stereochemistry of adjacent carbon centers.

Reaction Mechanism:

The electrophilic addition of SeBr₂ to an alkene proceeds via a well-established mechanism

involving a bridged seleniranium ion. This pathway ensures high stereoselectivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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